Cas no 28636-21-7 (Monensin Methyl Ester)
Monensin Methyl Ester structure
Monensin Methyl Ester Properties
Names and Identifiers
-
- Monensin, methyl ester
- methyl (2R, 3S, 4R)-4-[(2R, 5R, 7S, 8R, 9S)-2-[(2R, 5S)-5-ethyl-5-[(2S, 3R, 5S)-5-[(2S, 3S, 5R, 6R)-6-hydroxy-6-(hydroxymethyl)-3, 5-dimethyloxan-2-yl]-3-methyloxolan-2-yl]oxolan-2-yl]-7-hydroxy-2, 8-dimethyl-1, 10-dioxaspiro[4.5]decan-9-yl]-3-methoxy-2-methylpentanoate
- Q9255065
- DTXSID90182804
- HY-131142
- methyl (2R,3S,4R)-4-[(2R,5R,7S,8R,9S)-2-[(2R,5S)-5-ethyl-5-[(2S,3R,5S)-5-[(2S,3S,5R,6R)-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyloxan-2-yl]-3-methyloxolan-2-yl]oxolan-2-yl]-7-hydroxy-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]-3-methoxy-2-methylpentanoate
- 28636-21-7
- J-017164
- Monensin methyl ester
- CS-0129437
- DA-55618
- +Expand
-
- PFRZSHIENRKVSE-UHFFFAOYSA-N
- InChI=1S/C37H64O11/c1-11-35(32-21(3)17-27(44-32)29-20(2)16-22(4)37(41,19-38)47-29)13-12-28(45-35)34(8)14-15-36(48-34)18-26(39)23(5)31(46-36)24(6)30(42-9)25(7)33(40)43-10/h20-32,38-39,41H,11-19H2,1-10H3
- COC(C(C(C(C1C(C)C(O)CC2(CCC(C3CCC(C4OC(C5C(C)CC(C)C(O)(CO)O5)CC4C)(CC)O3)(C)O2)O1)C)OC)C)=O
Computed Properties
- 684.44486285g/mol
- 3
- 11
- 11
- 684.44486285g/mol
- 48
- 1120
- 0
- 17
- 0
- 0
- 0
- 1
- 4.5
- 142Ų
Experimental Properties
- 752.1±60.0 °C at 760 mmHg
- 0.0±5.7 mmHg at 25°C
- 221.8±26.4 °C
- 1.2±0.1 g/cm3
Monensin Methyl Ester Price
Monensin Methyl Ester Related Literature
-
1. Chiral recognition in molecular complexation for the crown ether–amino ester system. A facile FAB mass spectrometric approachMasami Sawada,Yoshio Takai,Hitoshi Yamada,Takahiro Kaneda,Kimiko Kamada,Takashi Mizooku,Keiji Hirose,Yoshito Tobe,Koichiro Naemura J. Chem. Soc. Chem. Commun. 1994 2497
28636-21-7 (Monensin Methyl Ester) Related Products
- 17090-79-8(Monensin)
- 30485-16-6(Monensin B)
- 113378-31-7(2H-Pyran-2-acetic acid,tetrahydro-2,4-dihydroxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-9-hydroxy-2,8-dimethyl-2-[(2S,2'R,3'S,5R,5'R)-octahydro-2-methyl-5'-[(2S,3S,5R,6S)-tetrahydro-6-hydroxy-3,5,6-trimethyl-2H-pyran-2-yl]-3'-[[(2S,5S,6R)-tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl]oxy][2,2'-bifuran]-5-yl]-1,6-dioxaspiro[4.5]dec-7-yl]ethyl]-5-methoxy-3-methyl-,(2R,3S,4S,5R,6S)-)
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